Cas no 2228175-44-6 (5-methoxy-2-(3-methoxyazetidin-3-yl)methylphenol)

• Product Name: 5-methoxy-2-(3-methoxyazetidin-3-yl)methylphenol
• CAS No: 2228175-44-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6280516
• PubChem ID: 165647254
• Update Time: 2025-11-06

5-methoxy-2-(3-methoxyazetidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(3-methoxyazetidin-3-yl)methylphenol
• EN300-1817185
• 2228175-44-6
• 5-methoxy-2-[(3-methoxyazetidin-3-yl)methyl]phenol

• Inchi： 1S/C12H17NO3/c1-15-10-4-3-9(11(14)5-10)6-12(16-2)7-13-8-12/h3-5,13-14H,6-8H2,1-2H3
• InChI Key： FAVCONHBKXTEPJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC(=CC=2O)OC)CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų

Additional information on 5-methoxy-2-(3-methoxyazetidin-3-yl)methylphenol

Comprehensive Overview of 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol (CAS No. 2228175-44-6)

The compound 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol (CAS No. 2228175-44-6) is a chemically synthesized phenol derivative with a unique structural framework. Its molecular structure combines a methoxy-substituted phenol core with a 3-methoxyazetidine moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both methoxy groups and an azetidine ring contributes to its potential biological activity, particularly in modulating enzyme interactions or receptor binding.

In recent years, the demand for specialty chemicals like 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The compound's azetidine ring is a key feature, as this four-membered nitrogen heterocycle is known for its conformational rigidity and metabolic stability, which are desirable traits in drug design.

The synthesis of 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol typically involves multi-step organic reactions, including alkylation and protection-deprotection strategies. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Given the growing emphasis on green chemistry, efforts are also being made to optimize its synthesis using catalytic methods and environmentally friendly solvents.

From an industrial perspective, 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol is gaining traction as a high-value intermediate. Its applications extend beyond pharmaceuticals to include flavor and fragrance industries, where its phenolic and methoxy functionalities contribute to aromatic properties. Additionally, its potential use in polymer chemistry as a cross-linking agent or monomer is under exploration, aligning with the broader trend of sustainable materials development.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. Studies indicate that 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol exhibits moderate solubility in polar organic solvents, which facilitates its handling in laboratory and industrial settings. Its thermal stability is another advantage, making it suitable for processes requiring elevated temperatures.

In the context of market trends, the demand for azetidine-containing compounds like 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol is expected to grow, driven by their versatility and efficacy. As the pharmaceutical industry continues to explore small-molecule therapeutics, this compound stands out as a promising candidate for further development. Its patent landscape and regulatory status are also areas of active investigation, particularly in regions with stringent chemical safety regulations.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol is essential. Computational modeling and in vitro assays are being employed to elucidate its interactions with biological targets. These studies are part of a broader effort to harness the potential of heterocyclic compounds in addressing unmet medical needs.

In summary, 5-Methoxy-2-(3-Methoxyazetidin-3-yl)methylphenol (CAS No. 2228175-44-6) represents a fascinating intersection of chemistry and applied science. Its unique structural features, coupled with its diverse applications, make it a compound of significant interest in both academic and industrial circles. As research progresses, its role in advancing drug discovery and material innovation is likely to expand, solidifying its position as a key player in the specialty chemicals market.